Cas no 2411639-26-2 (3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2411639-26-2
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 6641235
• PubChem ID: 154727198
• Update Time: 2024-01-29

3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0310819
• 2411639-26-2
• 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C14H14O4/c15-11(16)13-7-14(8-13,9-13)12(17)18-6-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)
• InChI Key： WIXWPKRGUCDFLR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C12CC(C(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 246.08920892g/mol
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų